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Compound of Interest

Compound Name: Bromo-PEG2-alcohol

Cat. No.: B1667886 Get Quote

This guide provides comprehensive safety and logistical information for researchers, scientists,

and drug development professionals working with Bromo-PEG2-alcohol. The following

procedures for handling, storage, and disposal are designed to ensure a safe laboratory

environment and maintain the integrity of the product.

Disclaimer: This information is compiled from various sources and should be used as a guide.

Always refer to the specific Safety Data Sheet (SDS) provided by the supplier and your

institution's safety protocols before handling any chemical.

Hazard Identification and Safety Precautions
Bromo-PEG2-alcohol is a PEG linker that should be handled with care in a laboratory setting.

While some sources may not classify it as hazardous, others indicate potential risks.[1] It is

prudent to adhere to the more stringent safety warnings.

GHS Hazard Statements:

H302: Harmful if swallowed.

H315: Causes skin irritation.

H319: Causes serious eye irritation.

H335: May cause respiratory irritation.
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Precautionary Statements:

P261: Avoid breathing dust/fume/gas/mist/vapors/spray.

P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing.

Due to these potential hazards, all handling of Bromo-PEG2-alcohol should be conducted by,

or under the close supervision of, properly qualified individuals in a designated chemical fume

hood.[1][2]

Physical and Chemical Properties
A summary of the key quantitative data for Bromo-PEG2-alcohol is presented below.

Property Value Reference

CAS Number 57641-66-4 [1][3][4]

Molecular Formula C4H9BrO2 [1][3][4]

Molecular Weight 169.02 g/mol [1][4]

Physical Form Liquid

Storage Temperature
-20°C, in a freezer, sealed in

dry
[3]

Purity Typically ≥95%

Personal Protective Equipment (PPE)
The following personal protective equipment is mandatory when handling Bromo-PEG2-
alcohol to minimize exposure risk.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.benchchem.com/product/b1667886?utm_src=pdf-body
https://axispharm.com/wp-content/uploads/AP11995.pdf
https://broadpharm.com/msds/bp-25108
https://www.benchchem.com/product/b1667886?utm_src=pdf-body
https://axispharm.com/wp-content/uploads/AP11995.pdf
https://broadpharm.com/product/bp-20715
https://www.scbt.com/p/bromo-peg2-alcohol-57641-66-4
https://axispharm.com/wp-content/uploads/AP11995.pdf
https://broadpharm.com/product/bp-20715
https://www.scbt.com/p/bromo-peg2-alcohol-57641-66-4
https://axispharm.com/wp-content/uploads/AP11995.pdf
https://www.scbt.com/p/bromo-peg2-alcohol-57641-66-4
https://broadpharm.com/product/bp-20715
https://www.benchchem.com/product/b1667886?utm_src=pdf-body
https://www.benchchem.com/product/b1667886?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1667886?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


PPE Category Item
Specifications and
Rationale

Hand Protection Chemical-resistant gloves

Nitrile or neoprene gloves are

recommended.[5] Always

inspect gloves for tears or

holes before use. If contact

with the chemical occurs,

change gloves immediately.[5]

For tasks with a higher risk of

splashing, consider double-

gloving.

Eye and Face Protection Safety goggles or glasses

Must meet ANSI Z.87.1

standards to protect against

chemical splashes.[5] A face

shield worn over safety

goggles is recommended

when there is a significant risk

of splashing.

Body Protection Laboratory coat

A clean lab coat, preferably

with long sleeves and

buttoned, should be worn to

protect the skin and clothing.

[6]

Respiratory Protection Approved mask/respirator

While working in a fume hood

is the primary engineering

control, a respirator may be

necessary for certain

operations, such as cleaning

up large spills.[1]

Step-by-Step Handling and Disposal Plan
A systematic approach to handling and disposing of Bromo-PEG2-alcohol is crucial for safety

and experimental success.
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4.1. Receiving and Storage

Upon receipt, inspect the container for any damage or leaks.

Verify that the product name and CAS number on the label match the order.

Store the container in a tightly closed vessel in a freezer at -20°C.[3]

4.2. Preparation and Use

Before use, allow the container to equilibrate to room temperature to prevent condensation.

All handling, including weighing and solution preparation, must be conducted in a certified

chemical fume hood.[1][2]

Use clean, dry glassware and equipment to avoid contamination.

If preparing solutions, add the Bromo-PEG2-alcohol to the solvent slowly and stir to ensure

complete dissolution.

4.3. Accidental Release Measures

In case of a spill, wear appropriate PPE, including respiratory protection if necessary.[1]

Absorb the spill with an inert material, such as sand or vermiculite.[1][2]

Collect the absorbed material into a tightly closed, labeled container for disposal.[1][2]

Clean the spill area thoroughly.

Prevent the spilled material from entering drains or water courses.[1][2]

4.4. Disposal Plan

All waste containing Bromo-PEG2-alcohol, including empty containers, contaminated

gloves, and absorbent materials, must be treated as chemical waste.

Segregate halogenated organic waste from other waste streams.[7]
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Collect solid and liquid waste in separate, clearly labeled, and sealed containers.

Arrange for disposal through your institution's environmental health and safety office or a

licensed hazardous waste disposal company, in accordance with local, state, and national

regulations.[2]

Emergency Procedures
In the event of exposure, follow these first-aid measures immediately.

Exposure Route First-Aid Response

Skin Contact

Immediately wash the affected area with

copious amounts of water for at least 15

minutes while removing contaminated clothing

and shoes.[1] Seek medical attention if irritation

persists.

Eye Contact

Immediately flush the eyes with copious

amounts of water for at least 15 minutes,

ensuring to separate the eyelids with fingers.[1]

Seek immediate medical attention.

Inhalation

Move the individual to fresh air.[1] If breathing is

difficult or symptoms persist, seek medical

attention.

Ingestion
Do not induce vomiting. Wash out the mouth

with water. Seek immediate medical attention.[5]

Experimental Workflow Diagram
The following diagram illustrates the standard workflow for the safe handling of Bromo-PEG2-
alcohol.
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Caption: Workflow for the safe handling of Bromo-PEG2-alcohol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b1667886?utm_src=pdf-custom-synthesis
https://axispharm.com/wp-content/uploads/AP11995.pdf
https://broadpharm.com/msds/bp-25108
https://broadpharm.com/product/bp-20715
https://www.scbt.com/p/bromo-peg2-alcohol-57641-66-4
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_Propargyl_PEG_acid.pdf
https://ehs.ucsf.edu/labs-research/chemical-safety/chem-personal-protective-equipment-ppe
https://ehs.ucsf.edu/labs-research/chemical-safety/chem-personal-protective-equipment-ppe
https://www.benchchem.com/pdf/Proper_Disposal_of_Bromo_PEG6_alcohol_A_Step_by_Step_Guide_for_Laboratory_Professionals.pdf
https://www.benchchem.com/product/b1667886#personal-protective-equipment-for-handling-bromo-peg2-alcohol
https://www.benchchem.com/product/b1667886#personal-protective-equipment-for-handling-bromo-peg2-alcohol
https://www.benchchem.com/product/b1667886#personal-protective-equipment-for-handling-bromo-peg2-alcohol
https://www.benchchem.com/product/b1667886#personal-protective-equipment-for-handling-bromo-peg2-alcohol
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1667886?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1667886?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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